Cas no 105736-28-5 (5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-)
105736-28-5 structure
Product Name:5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
CAS No:105736-28-5
MF:C18H20N4O2
MW:324.377003669739
CID:1161391
Update Time:2024-07-26
5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
- 5-Pyrimidinecarbonitrile, 6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
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- Inchi: 1S/C18H20N4O2/c1-21-16(20-13-8-4-2-5-9-13)15(12-19)17(23)22(18(21)24)14-10-6-3-7-11-14/h3,6-7,10-11,13,20H,2,4-5,8-9H2,1H3
- InChI Key: XEAGXLNXNBIBCP-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(NC2CCCCC2)=C(C#N)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 324.1588
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Melting Point: 323-326 °C(Solv: N,N-dimethylformamide (68-12-2))
- Boiling Point: 505.0±60.0 °C(Predicted)
- PSA: 76.44
- pka: 1.42±0.20(Predicted)
5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
105736-28-5 (5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-) Related Products
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